Cas no 378193-88-5 (2-(morpholin-4-yl)-2-oxoethyl 2-(methylsulfanyl)pyridine-3-carboxylate)

• Product Name: 2-(morpholin-4-yl)-2-oxoethyl 2-(methylsulfanyl)pyridine-3-carboxylate
• CAS No: 378193-88-5
• MF: C₁₃H₁₆N₂O₄S
• MW: 296.342142105103
• CID: 5930250
• PubChem ID: 2334487
• Update Time: 2025-06-09

2-(morpholin-4-yl)-2-oxoethyl 2-(methylsulfanyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Oprea1_604519
• 378193-88-5
• SMR000060983
• Z18837729
• starbld0008997
• 2-Morpholino-2-oxoethyl 2-(methylthio)nicotinate
• 2-(morpholin-4-yl)-2-oxoethyl 2-(methylsulfanyl)pyridine-3-carboxylate
• AKOS033645451
• MLS000054661
• HMS2501A17
• EN300-26591117
• CHEMBL1566759

• Inchi： 1S/C13H16N2O4S/c1-20-12-10(3-2-4-14-12)13(17)19-9-11(16)15-5-7-18-8-6-15/h2-4H,5-9H2,1H3
• InChI Key： ACCJQYMTIDUGKO-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(=O)OCC(N1CCOCC1)=O

Computed Properties

• Exact Mass: 296.08307817g/mol
• Monoisotopic Mass: 296.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 94Ų

Additional information on 2-(morpholin-4-yl)-2-oxoethyl 2-(methylsulfanyl)pyridine-3-carboxylate

Research Briefing on 2-(morpholin-4-yl)-2-oxoethyl 2-(methylsulfanyl)pyridine-3-carboxylate (CAS: 378193-88-5)

In recent years, the compound 2-(morpholin-4-yl)-2-oxoethyl 2-(methylsulfanyl)pyridine-3-carboxylate (CAS: 378193-88-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique morpholine and pyridine moieties, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and anti-inflammatory agents. The following briefing synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and potential clinical applications.

The structural features of 2-(morpholin-4-yl)-2-oxoethyl 2-(methylsulfanyl)pyridine-3-carboxylate make it an attractive candidate for drug discovery. The morpholine ring contributes to improved solubility and bioavailability, while the pyridine core serves as a versatile scaffold for interactions with biological targets. Recent studies have focused on its role as a modulator of protein kinases, with particular emphasis on its inhibitory effects on PI3K/AKT/mTOR signaling pathways, which are implicated in cancer progression and inflammatory diseases.

One of the most notable advancements in the research of this compound is its application in oncology. Preclinical studies have demonstrated that 2-(morpholin-4-yl)-2-oxoethyl 2-(methylsulfanyl)pyridine-3-carboxylate exhibits potent anti-proliferative activity against a range of cancer cell lines, including breast, lung, and colorectal cancers. Mechanistic investigations reveal that the compound induces apoptosis and cell cycle arrest by selectively targeting key kinases involved in tumorigenesis. These findings position it as a potential lead compound for the development of next-generation kinase inhibitors.

Beyond its anticancer properties, recent research has also explored the anti-inflammatory potential of this molecule. In vitro and in vivo studies have shown that it effectively suppresses the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its utility in treating chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease. The compound's dual functionality as both a kinase inhibitor and an anti-inflammatory agent underscores its versatility and broad therapeutic applicability.

Despite these promising results, challenges remain in the clinical translation of 2-(morpholin-4-yl)-2-oxoethyl 2-(methylsulfanyl)pyridine-3-carboxylate. Pharmacokinetic studies indicate that while the compound exhibits favorable absorption and distribution profiles, its metabolism and elimination pathways require further optimization to enhance its therapeutic index. Additionally, ongoing toxicological evaluations are critical to ensuring its safety for human use. Collaborative efforts between academic researchers and pharmaceutical companies are essential to address these hurdles and advance the compound toward clinical trials.

In conclusion, 2-(morpholin-4-yl)-2-oxoethyl 2-(methylsulfanyl)pyridine-3-carboxylate represents a compelling area of research in chemical biology and drug development. Its multifaceted biological activities, combined with its structural advantages, make it a valuable candidate for further investigation. As research progresses, this compound may pave the way for novel therapeutics targeting both cancer and inflammatory diseases, addressing unmet medical needs in these fields.